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Compound of Interest

Compound Name: Methyl 2-hydrazinylbenzoate

CAS No.: 133690-87-6

Cat. No.: B3098461 Get Quote

Methyl 2-hydrazinylbenzoate (CAS: 21533-63-1 for HCl salt) represents a critical "ortho-

functionalized" building block in medicinal chemistry. Unlike simple phenylhydrazines, the

presence of the ester group at the ortho position relative to the hydrazine moiety creates a pre-

organized molecular architecture. This proximity is not merely structural; it is the

thermodynamic driving force for intramolecular cyclization, making this compound a privileged

scaffold for synthesizing fused nitrogen heterocycles such as indazolones, quinazolinones, and

benzotriazines.

For researchers, the value of this compound lies in its "latent reactivity." It behaves as a

standard nucleophile until triggered (thermally or catalytically) to collapse into a bicyclic system,

often releasing methanol as a stable byproduct.

Physicochemical Profile
The hydrochloride salt is the preferred form for storage and handling due to the inherent

instability of free aryl hydrazines toward oxidation.
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Property Data

IUPAC Name Methyl 2-hydrazinylbenzoate hydrochloride

Common Synonyms
Methyl 2-hydrazinobenzoate HCl; 2-

Carbomethoxyphenylhydrazine

CAS Number 21533-63-1 (HCl salt); 1677-71-0 (Free base)

Molecular Formula C₈H₁₁ClN₂O₂ (HCl salt)

Molecular Weight
202.64 g/mol (HCl salt); 166.18 g/mol (Free

base)

Melting Point 205–207 °C (Decomposes)

Appearance White to off-white crystalline powder

Solubility
Soluble in water, DMSO, Methanol; Insoluble in

non-polar ether/hexane

Acidity (pKa) ~3.5 (Hydrazine protonated form)

Synthetic Routes & Production
The industrial and laboratory synthesis of methyl 2-hydrazinylbenzoate follows a classical

diazo-reduction pathway. This method preserves the sensitive ester group while converting the

aniline to a hydrazine.

Mechanism of Synthesis
Diazotization: Methyl anthranilate (Methyl 2-aminobenzoate) is treated with sodium nitrite in

hydrochloric acid at 0–5°C. The ester group remains intact due to the acidic conditions.

Reduction: The resulting diazonium salt is reduced in situ. Stannous chloride (SnCl₂) is the

historical standard for high yields, though sulfite reduction is a greener alternative.
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Key Process Parameters
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Figure 1: Synthetic pathway via diazotization-reduction. Strict temperature control is required to

prevent hydrolysis of the diazonium intermediate to a phenol.

Reactivity & Mechanistic Insight: The Indazolone
Gateway
The primary utility of methyl 2-hydrazinylbenzoate is its ability to access the Indazol-3-one

core. This reaction proceeds via a condensation-cyclization sequence.

The "Ortho-Effect" Mechanism
When reacted with an aldehyde (R-CHO), the hydrazine nitrogen (N-beta) first attacks the

carbonyl to form a hydrazone. This intermediate places the nucleophilic nitrogen (N-alpha) in

perfect proximity to the electrophilic ester carbonyl. Under basic or acidic catalysis, the nitrogen

attacks the ester, expelling methanol and closing the ring.
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Figure 2: The cascade reaction from hydrazine to indazolone. The hydrazone formation is the

rate-determining step in neutral media, while cyclization is rapid.

Experimental Protocol: Synthesis of Indazol-3-one
Derivative
Objective: Synthesis of 1,2-dihydro-3H-indazol-3-one via cyclization of methyl 2-
hydrazinylbenzoate.

Reagents:

Methyl 2-hydrazinylbenzoate HCl (1.0 eq)[1][2]

Benzaldehyde (1.0 eq)
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Ethanol (Solvent, 10 mL/g)

Triethylamine (1.1 eq, to neutralize HCl)

Acetic Acid (Cat., 5 mol%)[3]

Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend Methyl 2-
hydrazinylbenzoate HCl (10 mmol, 2.02 g) in absolute ethanol (20 mL).

Neutralization: Add Triethylamine (11 mmol, 1.5 mL) dropwise. The solution should clarify as

the free base is liberated.

Condensation: Add Benzaldehyde (10 mmol, 1.06 g) and catalytic Acetic Acid (0.5 mmol).

Stir at room temperature for 30 minutes. A precipitate (the hydrazone intermediate) may

begin to form.[3]

Cyclization: Heat the reaction mixture to reflux (80°C) for 4–6 hours. Monitor by TLC (Ethyl

Acetate:Hexane 1:1). The spot for the hydrazone will disappear, replaced by a more polar

spot (Indazolone).

Workup: Cool the mixture to 0°C. The product often crystallizes directly from the reaction

mixture. Filter the solid.[3]

Purification: Wash the filter cake with cold ethanol and diethyl ether. Recrystallize from

ethanol/water if necessary.

Validation:

1H NMR (DMSO-d6): Look for the disappearance of the methyl ester singlet (~3.8 ppm) and

the appearance of the amide/hydrazide proton (~11-12 ppm).

Handling & Stability (Safety)
Hazard Class: Irritant (Skin/Eye/Respiratory).
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Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hydrazines are prone to

air oxidation, turning pink/brown upon degradation.

Incompatibility: Strong oxidizing agents, acid chlorides (unless reaction is intended), and

strong bases (causes premature hydrolysis of the ester).

PPE: Nitrile gloves and safety glasses are mandatory. Hydrazine derivatives are potential

sensitizers; avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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